Cas no 1805323-50-5 (Ethyl 2,4-difluoro-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2,4-difluoro-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805323-50-5
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• CID: 4850095
• Update Time: 2025-11-04

Ethyl 2,4-difluoro-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-difluoro-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9F4NO2/c1-2-17-6(16)3-5-4-15-10(14)7(8(5)11)9(12)13/h4,9H,2-3H2,1H3
• InChI Key： YWWNGKNPSPOONG-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=C(N=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,4-difluoro-3-(difluoromethyl)pyridine-5-acetate

Ethyl 2,4-Difluoro-3-(Difluoromethyl)Pyridine-5-Acetate: A Comprehensive Overview

Ethyl 2,4-difluoro-3-(difluoromethyl)pyridine-5-acetate, also known by its CAS number 1805323-50-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorine atoms and an ethyl acetate group. The presence of multiple fluorine atoms in its structure contributes to its distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of Ethyl 2,4-difluoro-3-(difluoromethyl)pyridine-5-acetate involves a series of carefully designed reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, such as cross-coupling reactions. These innovations not only enhance the efficiency of production but also pave the way for further modifications to the molecule's structure, potentially leading to new functional materials.

One of the most promising applications of Ethyl 2,4-difluoro-3-(difluoromethyl)pyridine-5-acetate lies in its potential use as a precursor for advanced materials. The compound's ability to undergo various post-synthetic modifications makes it an ideal candidate for constructing functional polymers and hybrid materials. For example, recent studies have demonstrated that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs), where they contribute to improved device performance by enhancing charge transport properties.

In addition to its role in materials science, Ethyl 2,4-difluoro-3-(difluoromethyl)pyridine-5-acetate has shown potential in biological applications. Researchers have investigated its interactions with biological systems, particularly in the context of drug delivery and bioimaging. The fluorinated substituents on the molecule are known to influence its pharmacokinetic properties, making it a candidate for targeted drug delivery systems. Furthermore, the compound's fluorescence properties under certain conditions make it a potential tool for bioimaging applications.

The study of Ethyl 2,4-difluoro-3-(difluoromethyl)pyridine-5-acetate has also contributed to our understanding of fluorinated aromatic compounds. Fluorination is a common strategy in organic chemistry to modify physical and chemical properties such as solubility, stability, and electronic characteristics. By examining this compound's behavior under various conditions, researchers have gained insights into how fluorination affects molecular interactions and reactivity.

Recent research has focused on optimizing the synthesis and characterization of Ethyl 2,4-difluoro-3-(difluoromethyl)pyridine-5-acetate. For instance, computational chemistry techniques have been employed to predict the molecule's electronic structure and reactivity. These computational studies provide valuable guidance for experimental work and help identify new reaction pathways that could lead to novel derivatives.

In conclusion, Ethyl 2,4-difluoro-3-(difluoromethyl)pyridine-5-acetate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and chemical properties make it an attractive target for further research and development. As scientists continue to explore its capabilities, this compound is likely to play an increasingly important role in advancing both theoretical understanding and practical applications in chemistry and beyond.